Cas no 21377-04-8 (1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)-)
21377-04-8 structure
Product Name:1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)-
CAS No:21377-04-8
MF:C6H11N3O
MW:141.171040773392
CID:242285
PubChem ID:23460185
Update Time:2025-04-19
1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)-
- 2-Pyrazoline,3-amino-1-propionyl- (8CI)
- SCHEMBL11372528
- AKOS006364637
- 21377-04-8
- 1-(3-Amino-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one
-
- Inchi: 1S/C6H11N3O/c1-2-6(10)9-4-3-5(7)8-9/h2-4H2,1H3,(H2,7,8)
- InChI Key: HXQBAJDMRZMMMS-UHFFFAOYSA-N
- SMILES: O=C(CC)N1CCC(N)=N1
Computed Properties
- Exact Mass: 141.09033
- Monoisotopic Mass: 141.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.7A^2
- XLogP3: -0.9
Experimental Properties
- PSA: 58.69
1-Propanone,1-(3-amino-4,5-dihydro-1H-pyrazol-1-yl)- Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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